Hydroxysteroids are a group of steroid hormones characterized by the presence of one or more hydroxyl (-OH) groups attached to their molecular structure, typically at specific carbon positions. These hormones play crucial roles in various physiological processes including metabolism, growth, and development. They include several important classes such as corticosteroids, mineralocorticoids, glucocorticoids, and sex steroids like androgens, estrogens, and progestogens. The biosynthesis of hydroxysteroids involves a series of enzymatic reactions that modify the basic steroid nucleus derived from cholesterol. These modifications often occur in the adrenal glands, gonads, or other tissues capable of steroid production. Hydroxysteroids can be detected using various analytical techniques such as high-performance liquid chromatography (HPLC) and mass spectrometry (MS), enabling their quantification and identification in biological samples. Understanding hydroxysteroid levels and activities is crucial for diagnosing and managing conditions like Cushing's syndrome, Addison's disease, and certain reproductive disorders. These hormones are also essential in research settings to study hormone signaling pathways and their impact on cellular functions.